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Compound of Interest

Compound Name:
2,4-Bis(benzyloxy)-5-

bromopyrimidine

Cat. No.: B1331184 Get Quote

This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 2,4-Bis(benzyloxy)-5-
bromopyrimidine. Adherence to these procedures is vital for ensuring personal safety and

environmental protection.

Quantitative Data Summary
The following table summarizes key quantitative data for 2,4-Bis(benzyloxy)-5-
bromopyrimidine.
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Property Value

Molecular Formula C₁₈H₁₅BrN₂O₂[1][2][3]

Molecular Weight 371.23 g/mol [1][2][3]

CAS Number 41244-53-5[1][2][3]

Appearance Off-white solid[4]

Melting Point 88-90 °C

Boiling Point 517.4 ± 60.0 °C (Predicted)

Density 1.419 ± 0.06 g/cm³ (Predicted)[5]

Storage Temperature
Room Temperature, Sealed in Dry Conditions[5]

or 0-8°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard data for 2,4-Bis(benzyloxy)-5-bromopyrimidine is limited, the closely

related compound 2-Benzyloxy-5-bromopyrimidine is classified with the following hazards:

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation). It is prudent to handle 2,4-Bis(benzyloxy)-5-bromopyrimidine as a

compound with similar potential hazards.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure.
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

Work should be conducted in a

chemical fume hood. If dust or

aerosols may be generated, a

NIOSH-approved N95 dust

mask or an air-purifying

respirator is required.

NIOSH (US) or EN 143 (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure
A systematic procedure minimizes the risk of exposure and contamination.

Preparation:

Ensure a designated work area within a chemical fume hood is clean and free of

incompatible materials.[6]

Have all necessary equipment, including PPE, spill containment materials, and waste

containers, readily available.

Confirm that the chemical fume hood is functioning correctly.

Handling:

Wear all required PPE before handling the compound.

Carefully weigh and transfer the solid compound, avoiding the generation of dust.

Keep the container tightly closed when not in use.[6]
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Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Post-Handling:

Clean the work area and any equipment used.

Properly dispose of any contaminated materials in the designated hazardous waste

container.

Wash hands thoroughly with soap and water after handling.

Disposal Plan
The disposal of 2,4-Bis(benzyloxy)-5-bromopyrimidine must comply with all local, regional,

and national hazardous waste regulations.

Waste Segregation:

As a brominated organic compound, it must be segregated as halogenated organic waste.

Keep it separate from non-halogenated waste and incompatible materials such as strong

oxidizing agents.

Waste Collection:

Solid Waste: Collect contaminated lab supplies (e.g., weighing paper, gloves, pipette tips)

in a designated and clearly labeled solid hazardous waste container.

Liquid Waste: If 2,4-Bis(benzyloxy)-5-bromopyrimidine is in a solution, collect it in a

dedicated halogenated organic solvent waste container.

Container Labeling and Storage:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "2,4-Bis(benzyloxy)-5-bromopyrimidine," and appropriate hazard pictograms.

Store the hazardous waste container in a designated satellite accumulation area.
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Professional Disposal:

Arrange for disposal through a licensed hazardous waste disposal company. Contact your

institution's Environmental Health and Safety (EHS) department for guidance and pickup

scheduling.

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.

Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 2,4-Bis(benzyloxy)-5-
bromopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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